2,4-dichloro-N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 2,4-dichloro-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C14H7Cl3N2OS2/c15-7-1-2-8(9(16)5-7)13(20)19-14-18-10(6-21-14)11-3-4-12(17)22-11/h1-6H,(H,18,19,20)
• InChI Key: NBQNWXWYUGQBKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl
• Molecular Formula: C14H7Cl3N2OS2
• Molecular Weight: 389.7 g/mol

Description

The compound “2,4-dichloro-N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)benzamide” is a derivative of thiazole. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of such compounds involves complex chemical reactions. The molecular structures of the synthesized derivatives are confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and require careful analysis. The compound has been evaluated for its in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species using turbidimetric method and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) by Sulforhodamine B (SRB) assay.

Scientific Research Applications

Synthesis and Organic Chemistry

• The copper-catalyzed intramolecular cyclization of substituted thioureas to synthesize a variety of N-benzothiazol-2-yl-amides is an example of the innovative use of similar compounds in organic synthesis (Wang et al., 2008).

• The oxidative dimerization of thioamides, including the synthesis of 1,2,4-thiadiazoles, demonstrates the utility of these compounds in preparing novel heterocycles (Takikawa et al., 1985).

• A series of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amines were synthesized, showcasing the versatility of thiazol-2-yl compounds in producing antimicrobial agents (Bikobo et al., 2017).

Materials Science and Photovoltaics

• A study involving the use of 4,7-di(thiophen-2-yl)benzothiadiazole (DTBT) in donor-acceptor polymers for bulk heterojunction solar cells highlights the application of similar compounds in renewable energy technology (Zhou et al., 2010).

Antimicrobial and Anticancer Research

• The synthesis of novel dipodal-benzimidazole, benzoxazole, and benzothiazole derivatives, including their evaluation for antimicrobial activity, indicates the potential of these compounds in developing new antimicrobials (Padalkar et al., 2014).

• A study on the synthesis and evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for anticancer activity illustrates the relevance of thiazol-2-yl compounds in cancer research (Ravinaik et al., 2021).

Corrosion Inhibition

• The synthesis of benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions provides an example of industrial applications for these compounds (Hu et al., 2016).